Cas no 868980-79-4 (N-(2-{3-methylimidazo2,1-b1,3thiazol-6-yl}ethyl)benzenesulfonamide)

• Product Name: N-(2-{3-methylimidazo2,1-b1,3thiazol-6-yl}ethyl)benzenesulfonamide
• CAS No: 868980-79-4
• MF: C₁₄H₁₅N₃O₂S₂
• MW: 321.417800188065
• CID: 5980900
• PubChem ID: 7150842
• Update Time: 2025-08-05

N-(2-{3-methylimidazo2,1-b1,3thiazol-6-yl}ethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{3-methylimidazo2,1-b1,3thiazol-6-yl}ethyl)benzenesulfonamide
• N-[2-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]benzenesulfonamide
• AKOS001578601
• 868980-79-4
• N-(2-(3-methylimidazo[2,1-b]thiazol-6-yl)ethyl)benzenesulfonamide
• G856-0518
• SR-01000016618-1
• F1842-0072
• N-(2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}ethyl)benzenesulfonamide
• HMS1901K08
• NCGC00135508-01
• ZINC04248561
• CCG-96844
• SR-01000016618

• Inchi： 1S/C14H15N3O2S2/c1-11-10-20-14-16-12(9-17(11)14)7-8-15-21(18,19)13-5-3-2-4-6-13/h2-6,9-10,15H,7-8H2,1H3
• InChI Key： ZLYYFXCLPMWTMU-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CN3C(C)=CSC3=N2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 321.06056908g/mol
• Monoisotopic Mass: 321.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2-{3-methylimidazo2,1-b1,3thiazol-6-yl}ethyl)benzenesulfonamide

Professional Introduction to N-(2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}ethyl)benzenesulfonamide (CAS No. 868980-79-4)

N-(2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}ethyl)benzenesulfonamide, identified by its CAS number 868980-79-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in medicinal chemistry. The presence of a fused heterocyclic system, specifically the 3-methylimidazo[2,1-b][1,3]thiazole moiety, enhances its potential as a pharmacophore in drug discovery.

The structural framework of N-(2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}ethyl)benzenesulfonamide incorporates a benzenesulfonamide group, which is known to contribute to the compound's solubility and bioavailability. This feature is particularly crucial in the development of oral formulations and ensures efficient absorption in vivo. The compound's design reflects a careful balance between lipophilicity and polarizability, making it an attractive candidate for further investigation in preclinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with high precision. Studies suggest that the 3-methylimidazo[2,1-b][1,3]thiazole core may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic applications in conditions such as arthritis and autoimmune disorders. The benzenesulfonamide moiety is also hypothesized to modulate protein-protein interactions, potentially leading to novel mechanisms of action.

In vitro studies have demonstrated the compound's ability to inhibit specific enzymatic activities relevant to cancer progression. The N-(2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}ethyl chain is believed to enhance binding affinity by optimizing spatial orientation relative to the target site. Preliminary experiments have shown encouraging results in cell-based assays, where the compound exhibited dose-dependent inhibition of proliferation in several cancer cell lines. These findings align with the growing interest in heterocyclic sulfonamides as anticancer agents.

The synthesis of N-(2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}ethyl)benzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonamide group at the benzenoid ring is achieved through nucleophilic substitution reactions, while the attachment of the 3-methylimidazo[2,1-b][1,3]thiazole unit is facilitated by palladium-catalyzed cross-coupling reactions. These synthetic strategies ensure high yield and purity, which are essential for subsequent biological evaluations.

The pharmacokinetic properties of this compound are under active investigation. Initial pharmacokinetic studies indicate moderate oral bioavailability and prolonged half-life, suggesting its potential for once-daily dosing regimens. The metabolic pathways by which the compound is processed by the body are being explored using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy techniques. Understanding these pathways will help optimize dosing schedules and minimize potential side effects.

The safety profile of N-(2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}ethyl)benzenesulfonamide is being evaluated through comprehensive toxicological studies. These studies include acute toxicity assays, chronic toxicity assessments, and genotoxicity tests to ensure that the compound is safe for human use. The results from these studies will provide critical data for regulatory submissions and support further clinical development efforts.

The potential therapeutic applications of this compound extend beyond oncology. Research suggests that it may also have utility in treating neurological disorders by modulating neurotransmitter release or receptor activity. The unique structural features of N-(2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}ethyl)benzenesulfonamide make it a versatile scaffold for drug design. By modifying specific functional groups or introducing additional heterocyclic moieties, chemists can fine-tune its biological activity to target specific diseases or conditions.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like N-(2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}ethyl)benzenesulfonamide. Machine learning algorithms can predict binding affinities and pharmacokinetic properties with remarkable accuracy based on structural data alone. This approach has enabled researchers to prioritize compounds for experimental validation more efficiently than traditional methods alone.

In conclusion，N-(2-{3-methylimidazo[2,1-b][1，3]thiazol-6-yI}ethyI)benzenesulfonarnide (CAS No·868980·79·4) represents an exciting advancement in medicinal chemistry with significant potential for therapeutic applications· Its unique structural features，combined with promising preclinical results，make it a valuable asset in ongoing drug development efforts· Further research will continue to elucidate its mechanisms of action and expand its therapeutic utility across multiple disease areas·